Cas no 1485742-16-2 (methyl 1-(2-carbamothioylethyl)pyrrolidine-2-carboxylate)

• Product Name: methyl 1-(2-carbamothioylethyl)pyrrolidine-2-carboxylate
• CAS No: 1485742-16-2
• MF: C₉H₁₆N₂O₂S
• MW: 216.300540924072
• MDL: MFCD17167257
• CID: 5190328
• Update Time: 2025-10-28

methyl 1-(2-carbamothioylethyl)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• L-Proline, 1-(3-amino-3-thioxopropyl)-, methyl ester
• methyl 1-(2-carbamothioylethyl)pyrrolidine-2-carboxylate

• MDL： MFCD17167257
• Inchi： 1S/C9H16N2O2S/c1-13-9(12)7-3-2-5-11(7)6-4-8(10)14/h7H,2-6H2,1H3,(H2,10,14)/t7-/m0/s1
• InChI Key： UDPOQGJMYIOAHH-ZETCQYMHSA-N
• SMILES： C(OC)(=O)[C@@H]1CCCN1CCC(N)=S

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 1-(2-carbamothioylethyl)pyrrolidine-2-carboxylate

Comprehensive Overview of Methyl 1-(2-Carbamothioylethyl)pyrrolidine-2-carboxylate (CAS 1485742-16-2)

Methyl 1-(2-carbamothioylethyl)pyrrolidine-2-carboxylate (CAS 1485742-16-2) is a specialized organic compound with a unique molecular structure that combines a pyrrolidine ring, a carboxylate ester, and a carbamothioyl functional group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of both carbamothioyl and ester groups makes it a valuable building block for synthesizing bioactive molecules, particularly in drug discovery and crop protection applications.

In recent years, the demand for pyrrolidine derivatives like methyl 1-(2-carbamothioylethyl)pyrrolidine-2-carboxylate has surged, driven by their role in developing kinase inhibitors and protease modulators. Researchers are particularly interested in its thioamide moiety, which can enhance binding affinity to biological targets. A 2023 study highlighted its utility in designing novel anticancer agents, aligning with the growing focus on targeted therapies in oncology. This aligns with frequent search queries such as "pyrrolidine-based drug candidates" and "thioamide applications in medicinal chemistry."

The compound’s CAS 1485742-16-2 is often referenced in patent literature for its synthetic adaptability. For instance, its methyl ester group allows facile hydrolysis or transesterification, enabling derivatization for structure-activity relationship (SAR) studies. Industry forums frequently discuss its stability under physiological conditions, a hot topic given the rise of oral bioavailability optimization in drug development. SEO-optimized terms like "improving drug solubility with ester prodrugs" reflect this trend.

From an agrochemical perspective, methyl 1-(2-carbamothioylethyl)pyrrolidine-2-carboxylate has shown promise as a precursor for herbicide safeners, which protect crops from herbicide toxicity. This application resonates with searches for "sustainable crop protection chemicals" and "green chemistry in agriculture." Its carbamothioyl group may also contribute to metal chelation, a property explored in environmental remediation—another trending topic in scientific communities.

Analytical characterization of CAS 1485742-16-2 typically involves LC-MS and NMR spectroscopy, with researchers emphasizing its distinct proton shifts in the pyrrolidine ring. Recent advancements in AI-assisted molecular design have further propelled interest, as evidenced by queries like "machine learning for heterocyclic compound optimization." The compound’s logP and polar surface area values are frequently analyzed to predict blood-brain barrier permeability, a critical parameter in CNS drug development.

In conclusion, methyl 1-(2-carbamothioylethyl)pyrrolidine-2-carboxylate represents a multifaceted tool for modern chemistry. Its dual utility in pharmaceuticals and agrochemicals, coupled with its structural flexibility, positions it as a subject of ongoing innovation. As the scientific community prioritizes molecular diversity and sustainable synthesis, this compound is poised to remain at the forefront of research discussions.